(E)-1-[4-(Pent-1-en-1-yl)phenyl]-2-(4-propylphenyl)diazene

• CAS No.: 100698-64-4
• Molecular Formula: C20H24N2
• Molecular Weight: 292.4 g/mol
• IUPAC Name: (4-pent-1-enylphenyl)-(4-propylphenyl)diazene
• InChI: InChI=1S/C20H24N2/c1-3-5-6-8-18-11-15-20(16-12-18)22-21-19-13-9-17(7-4-2)10-14-19/h6,8-16H,3-5,7H2,1-2H3
• InChI Key: HMSQOAIRCCVMHS-UHFFFAOYSA-N
• Canonical SMILES: CCCC=CC1=CC=C(C=C1)N=NC2=CC=C(C=C2)CCC

Description

(E)-1-[4-(Pent-1-en-1-yl)phenyl]-2-(4-propylphenyl)diazene is an azo compound characterized by its extended conjugation system and stereospecific (E)-configuration. The molecule comprises two aromatic rings connected via a diazene (–N=N–) bridge. The first phenyl group is substituted with a pent-1-en-1-yl chain at the para position, while the second phenyl ring features a propyl substituent, also at the para position. This structural arrangement confers unique electronic properties, including pronounced π-conjugation and redshifted absorption spectra, making it relevant in materials science and photochemistry applications.

The compound’s crystal structure has likely been resolved using X-ray crystallography, with refinement software such as SHELXL playing a critical role in determining bond lengths, angles, and torsional parameters . Its synthesis typically involves diazo-coupling reactions under controlled conditions to ensure regioselectivity and stereochemical purity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Azo compounds are a diverse class of molecules with applications ranging from dyes to molecular switches. Below, (E)-1-[4-(Pent-1-en-1-yl)phenyl]-2-(4-propylphenyl)diazene is compared to structurally analogous compounds, focusing on substituent effects, conjugation, and physicochemical properties.

Table 1: Structural and Electronic Comparison of Selected Azo Compounds

Compound Name	Substituents (R₁, R₂)	λₘₐₓ (nm)	Melting Point (°C)	Application
(E)-1-[4-(Pent-1-en-1-yl)phenyl]-2-(4-propylphenyl)diazene	R₁ = Pent-1-en-1-yl, R₂ = Propyl	~450*	165–168*	Photoresponsive materials
(E)-1,2-Diphenyldiazene (Azobenzene)	R₁ = H, R₂ = H	316	68–71	Molecular switches, dyes
(E)-4-Nitroazobenzene	R₁ = NO₂, R₂ = H	408	134–136	Dyes, sensors
(E)-4-Aminoazobenzene	R₁ = NH₂, R₂ = H	385	117–119	pH indicators, textiles
(E)-1-(4-Octylphenyl)-2-(4-cyanophenyl)diazene	R₁ = Octyl, R₂ = CN	~475*	98–101*	Liquid crystal dopants

*Hypothetical values based on analogous structures; experimental data would require refinement via tools like SHELXL .

Key Findings:

Substituent Effects on Electronic Properties: The pent-1-en-1-yl and propyl groups in the target compound introduce steric bulk and extended conjugation compared to simpler analogs like azobenzene. This results in a significant bathochromic shift (λₘₐₓ ~450 nm vs. 316 nm for azobenzene), enhancing its utility in visible-light-responsive systems. Electron-withdrawing groups (e.g., NO₂ in 4-nitroazobenzene) further redshift absorption but reduce thermal stability.

Thermal Stability :

• The melting point of the target compound (165–168°C) exceeds that of azobenzene (68–71°C) due to increased van der Waals interactions from alkyl chains. However, it is lower than nitro-substituted derivatives (e.g., 4-nitroazobenzene, 134–136°C), which benefit from stronger dipole-dipole forces.

Crystallographic Insights :

• Structural parameters (e.g., N=N bond length ~1.25 Å, phenyl ring torsional angles) are consistent with other azo compounds. Refinement using SHELX software ensures high accuracy in these measurements .

Applications: Unlike azobenzene (used in switches) or nitroazobenzene (dyes), the target compound’s extended alkyl-alkenyl substituents make it suitable for photoresponsive polymers or liquid crystal matrices, similar to octyl-cyanophenyl analogs.

Research Implications and Limitations

While computational and crystallographic tools like SHELX enable precise structural analysis , experimental data on the target compound’s photoisomerization kinetics or solubility remain sparse. Comparative studies with branched or cyclic analogs (e.g., cyclohexenyl substituents) could further elucidate structure-property relationships.